Cas no 22877-14-1 (Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl-)

22877-14-1 structure
Product name:Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl-
Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl-
- 6-(1,5-diphenylpyrazolidin-3-ylidene)-4-methylcyclohexa-2,4-dien-1-one
- 22877-14-1
- DTXSID10782108
-
- Inchi: InChI=1S/C22H20N2O/c1-16-12-13-22(25)19(14-16)20-15-21(17-8-4-2-5-9-17)24(23-20)18-10-6-3-7-11-18/h2-14,21,25H,15H2,1H3
- InChI Key: WKUPMTUMDWVRSW-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)O)C2=NN(C(C2)C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 328.1577
- Monoisotopic Mass: 328.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.83
Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl- Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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